Cas no 1798513-05-9 (2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide
• CAS No: 1798513-05-9
• MF: C₁₇H₁₇N₅O₄
• MW: 355.347983121872
• CID: 5377004
• Update Time: 2025-05-21

2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(2-Furanyl)-1H-imidazo[1,2-b]pyrazol-1-yl]ethyl]-2,5-dioxo-1-pyrrolidineacetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide

• Inchi： 1S/C17H17N5O4/c23-14(11-21-16(24)3-4-17(21)25)18-5-6-20-7-8-22-15(20)10-12(19-22)13-2-1-9-26-13/h1-2,7-10H,3-6,11H2,(H,18,23)
• InChI Key： GEYFMVJQMWPJEW-UHFFFAOYSA-N
• SMILES： N1(CC(NCCN2C3=CC(C4=CC=CO4)=NN3C=C2)=O)C(=O)CCC1=O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.30±0.46(Predicted)

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide

Compound CAS No. 1798513-05-9: A Comprehensive Overview

The compound with CAS No. 1798513-05-9, known as 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

Chemical Structure and Properties

The molecular structure of 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide is characterized by a combination of functional groups that contribute to its reactivity and stability. The presence of the dioxopyrrolidine ring suggests potential applications in polymer chemistry and drug delivery systems. Additionally, the furan moiety within the molecule enhances its electronic properties, making it suitable for use in electronic materials and sensors.

Recent studies have highlighted the compound's ability to act as a catalyst in organic synthesis reactions. Its pyrazolo[imidazole] core has been shown to facilitate the formation of complex molecular frameworks under mild conditions, which is a significant advancement in synthetic chemistry.

Applications in Drug Development

The compound has shown promise in the field of pharmacology, particularly in the development of novel therapeutic agents. Researchers have explored its potential as an enzyme inhibitor, where its unique structure allows for precise targeting of specific biological pathways. This property makes it a valuable candidate for the treatment of various diseases, including cancer and neurodegenerative disorders.

Moreover, the compound's ability to modulate cellular signaling pathways has led to its investigation as a potential drug delivery vehicle. Its acetamide group enhances its bioavailability, making it an attractive option for targeted drug delivery systems.

Recent Research Findings

In a groundbreaking study published earlier this year, scientists demonstrated the compound's effectiveness as an antimicrobial agent. By incorporating it into polymer-based materials, researchers were able to create surfaces with enhanced resistance to bacterial growth. This discovery opens new avenues for its application in medical devices and food packaging industries.

Another notable advancement involves the use of this compound in green chemistry initiatives. Its ability to promote sustainable chemical processes has been widely recognized, with several research groups exploring its role in reducing waste and improving energy efficiency in industrial settings.

Future Prospects and Challenges

Despite its numerous advantages, the widespread adoption of 2-(2,5-dioxopyrrolidin-1-yl)-N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}acetamide faces several challenges. The high cost of synthesis and limited availability currently hinder its commercialization. However, ongoing efforts to optimize production methods are expected to address these issues in the near future.

In conclusion, CAS No. 1798513-05-9 represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique chemical properties and versatile applications make it a focal point for ongoing research and development activities.